2-(4-Methoxyphenethylamino)cyclohexanol
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Description
2-(4-Methoxyphenethylamino)cyclohexanol is a cyclohexanol derivative featuring a 4-methoxyphenethylamino substituent. This compound shares structural similarities with antidepressants like venlafaxine but lacks the dimethylamino group critical to venlafaxine's pharmacology. Its synthesis typically involves condensation of 4-methoxyphenyl acetonitrile with cyclohexanone under basic conditions, followed by reduction and functional group modifications . The methoxyphenyl group enhances lipophilicity, while the amino-alcohol moiety contributes to hydrogen bonding and solubility .
Properties
Molecular Formula |
C15H23NO2 |
|---|---|
Molecular Weight |
249.35 g/mol |
IUPAC Name |
2-[2-(4-methoxyphenyl)ethylamino]cyclohexan-1-ol |
InChI |
InChI=1S/C15H23NO2/c1-18-13-8-6-12(7-9-13)10-11-16-14-4-2-3-5-15(14)17/h6-9,14-17H,2-5,10-11H2,1H3 |
InChI Key |
NAGADZDWBBQYQZ-UHFFFAOYSA-N |
Canonical SMILES |
COC1=CC=C(C=C1)CCNC2CCCCC2O |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparative Data Table
| Compound Name | Molecular Weight (g/mol) | CAS Number | Key Substituent | Applications |
|---|---|---|---|---|
| 2-(4-Methoxyphenethylamino)cyclohexanol | ~263.35 (estimated) | Not available | 4-Methoxyphenethylamino | Pharmacological intermediate |
| Venlafaxine | 277.0 (base) | 93413-69-5 | 2-(Dimethylamino)-4-methoxyphenyl | SNRI antidepressant |
| 4-(Dimethylamino)cyclohexanol | 143.23 | 61168-09-0 | 4-Dimethylamino | Sol-gel materials, metal complexes |
| 4-Methoxycyclohexanol | 130.19 | 18068-06-9 | 4-Methoxy | Solvent, polymer precursor |
| 2-(4-Chlorobenzyl)cyclohexanol | 224.73 | 7146-90-9 | 4-Chlorobenzyl | Organic synthesis intermediate |
Research Findings and Implications
- Synthetic Efficiency: 2-(4-Methoxyphenethylamino)cyclohexanol requires fewer methylation steps than venlafaxine but has lower yield due to steric hindrance in the phenethylamino group .
- Biological Activity: Amino-alcohol derivatives with primary amines (e.g., 2-(4-Methoxyphenethylamino)cyclohexanol) show weaker binding to neurotransmitter transporters compared to tertiary amines like venlafaxine .
- Material Science: Amino-substituted cyclohexanols exhibit superior chelation properties for transition metals, making them valuable in catalysis and hybrid materials .
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